3-(4-Methoxybenzyl)-2-thioxo-2,3,5,6-tetrahydrospiro(benzo[h]quinazoline-5,1'-cyclohexane)-4(1H)-one
3-(4-Methoxybenzyl)-2-thioxo-2,3,5,6-tetrahydrospiro(benzo[h]quinazoline-5,1'-cyclohexane)-4(1H)-one
Brand Name:
Vulcanchem
CAS No.:
330181-65-2
VCID:
VC0429898
InChI:
InChI=1S/C25H26N2O2S/c1-29-19-11-9-17(10-12-19)16-27-23(28)21-22(26-24(27)30)20-8-4-3-7-18(20)15-25(21)13-5-2-6-14-25/h3-4,7-12H,2,5-6,13-16H2,1H3,(H,26,30)
SMILES:
COC1=CC=C(C=C1)CN2C(=O)C3=C(C4=CC=CC=C4CC35CCCCC5)NC2=S
Molecular Formula:
C25H26N2O2S
Molecular Weight:
418.6g/mol
3-(4-Methoxybenzyl)-2-thioxo-2,3,5,6-tetrahydrospiro(benzo[h]quinazoline-5,1'-cyclohexane)-4(1H)-one
CAS No.: 330181-65-2
Main Products
VCID: VC0429898
Molecular Formula: C25H26N2O2S
Molecular Weight: 418.6g/mol
![3-(4-Methoxybenzyl)-2-thioxo-2,3,5,6-tetrahydrospiro(benzo[h]quinazoline-5,1'-cyclohexane)-4(1H)-one - 330181-65-2](/images/no_structure.jpg)
| CAS No. | 330181-65-2 |
|---|---|
| Product Name | 3-(4-Methoxybenzyl)-2-thioxo-2,3,5,6-tetrahydrospiro(benzo[h]quinazoline-5,1'-cyclohexane)-4(1H)-one |
| Molecular Formula | C25H26N2O2S |
| Molecular Weight | 418.6g/mol |
| IUPAC Name | 3-[(4-methoxyphenyl)methyl]-2-sulfanylidenespiro[1,6-dihydrobenzo[h]quinazoline-5,1'-cyclohexane]-4-one |
| Standard InChI | InChI=1S/C25H26N2O2S/c1-29-19-11-9-17(10-12-19)16-27-23(28)21-22(26-24(27)30)20-8-4-3-7-18(20)15-25(21)13-5-2-6-14-25/h3-4,7-12H,2,5-6,13-16H2,1H3,(H,26,30) |
| Standard InChIKey | YBGCSQLNKXETBW-UHFFFAOYSA-N |
| SMILES | COC1=CC=C(C=C1)CN2C(=O)C3=C(C4=CC=CC=C4CC35CCCCC5)NC2=S |
| Canonical SMILES | COC1=CC=C(C=C1)CN2C(=O)C3=C(C4=CC=CC=C4CC35CCCCC5)NC2=S |
| PubChem Compound | 1560019 |
| Last Modified | Nov 11 2021 |
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